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Compound of Interest

Compound Name: Demeton-o sulfone

Cat. No.: B1618998

Essential Safety and Handling Guide for
Demeton-o-sulfone

This guide provides critical safety and logistical information for the handling and disposal of
Demeton-o-sulfone, a highly toxic organophosphate insecticide.[1] Adherence to these
procedures is imperative to ensure the safety of all laboratory personnel.

Hazard Summary

Demeton-o-sulfone and its related isomers are characterized by high acute toxicity. They are
fatal if swallowed, inhaled, or in contact with skin.[2][3] The substance is an
acetylcholinesterase inhibitor and a neurotoxin.[1] It is also classified as a flammable liquid and
vapor, necessitating precautions against ignition sources.[2][4]

Personal Protective Equipment (PPE)

The following personal protective equipment is mandatory when handling Demeton-o-sulfone.
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PPE Category Specification

Chemical resistant gloves (e.g., Nitrile rubber,
Butyl rubber).

Hand Protection

Safety glasses with side-shields or chemical
Eye & Face Protection safety goggles. A face shield should be used

where splashing is a risk.

A chemical-resistant apron or lab coat. Full
Skin & Body Protection protective suit and boots are required for larger

quantities or in case of a spill.

A NIOSH-approved respirator with an organic
) ) vapor cartridge is required. Use a self-contained
Respiratory Protection ) )
breathing apparatus (SCBA) in case of

emergency or for high concentrations.

Operational Plan for Handling Demeton-o-sulfone

Ventilation: All work with Demeton-o-sulfone must be conducted in a certified chemical fume
hood with sufficient airflow.[2]

Equipment: Use explosion-proof electrical, ventilating, and lighting equipment.[2][4] All
equipment must be grounded to prevent static discharge.[2] Use only non-sparking tools.[2]

[4]

Emergency Preparedness: An emergency eyewash station and safety shower must be
readily accessible. A spill kit appropriate for flammable and highly toxic liquids should be

available.

Don PPE: Before handling, put on all required personal protective equipment as specified in

the table above.

Container Handling: Keep the container tightly closed when not in use.[2] Open and handle
the receptacle with care to prevent the formation of aerosols.[4]
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» Dispensing: When dispensing, ground both the container and the receiving equipment to
prevent static discharge.[2]

e Avoid Contact: Do not allow the chemical to come into contact with skin, eyes, or clothing.[2]
Do not breathe vapors or mists.[2]

» Hygiene: Wash hands thoroughly after handling.[4] Do not eat, drink, or smoke in the work
area.[2][4]

» Waste Collection: Collect all Demeton-o-sulfone waste, including contaminated PPE and
cleaning materials, in a designated, properly labeled, and sealed hazardous waste container.

» Disposal Regulations: Dispose of all waste in accordance with local, regional, national, and
international regulations.[2] Contact your institution's environmental health and safety (EHS)
office for specific disposal procedures.

e Environmental Protection: Avoid release to the environment.[2] Demeton-o-sulfone is very
toxic to aquatic life.[2][3]

Emergency Procedures

 Inhalation: If inhaled, immediately remove the person to fresh air and keep them comfortable
for breathing.[2] Seek immediate medical attention.[2]

» Skin Contact: If on skin, take off immediately all contaminated clothing.[2] Rinse the skin with
plenty of water/shower.[2] Seek immediate medical attention.[2]

» Eye Contact: If in eyes, rinse cautiously with water for several minutes.[2] Remove contact
lenses if present and easy to do.[2] Continue rinsing and seek immediate medical attention.

[2]

 Ingestion: If swallowed, immediately call a poison center or doctor.[2] Do not induce
vomiting.

Experimental Workflow for Handling Demeton-o-
sulfone

© 2025 BenchChem. All rights reserved. 3/6 Tech Support


http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-2665M100A01_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
https://www.agilent.com/cs/library/msds/PST-2665M100A01_NAEnglish.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/17239
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
http://cdn.chemservice.com/product/msdsnew/External/English/N-11581%20English%20SDS%20US.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Safety Operating Guide

Check Availability & Pricing

Preparation

[ Verify Fume Hood Certification ]

Assemble PPE

Prepare Spill Kit

LIl
2 U

Proceed to Handling

ARARANAI
UBURUGRU

Handling

<
<

Don PPE

Ground Equipment

Chemical

Dispense

Perform Experiment

Secure Container

Proceed to Disposal

i

osal

9
w
<’

Segregate Waste

Label Waste Container

atlzth

)

Store in Designated Area

—

U:

Contact EHS for Pickup

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of Demeton-o-sulfone.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

© 2025 BenchChem. All rights reserved.

6/6

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1618998?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

